Cas no 562084-42-8 (3-Isoxazolepropanamide, 5-(4-chlorophenyl)-)

• Product Name: 3-Isoxazolepropanamide, 5-(4-chlorophenyl)-
• CAS No: 562084-42-8
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 1597505
• Update Time: 2024-09-12

3-Isoxazolepropanamide, 5-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolepropanamide, 5-(4-chlorophenyl)-

• Inchi： 1S/C12H11ClN2O2/c13-9-3-1-8(2-4-9)11-7-10(15-17-11)5-6-12(14)16/h1-4,7H,5-6H2,(H2,14,16)
• InChI Key： COHNEOZJPZURNA-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C=C2)=CC(CCC(N)=O)=N1

Computed Properties

• Exact Mass: 250.05103

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 506.0±45.0 °C(Predicted)
• PSA: 69.12
• pka: 16.15±0.40(Predicted)